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Compound of Interest

Compound Name: 2-Ethylstyrene

Cat. No.: B3423024 Get Quote

This technical guide provides comprehensive health and safety information for 2-Ethylstyrene,

intended for researchers, scientists, and drug development professionals. It covers

toxicological data, handling procedures, and emergency measures, presenting quantitative

data in structured tables and detailing relevant experimental workflows.

Section 1: Chemical Identification and Physical
Properties
2-Ethylstyrene, also known as 1-ethenyl-2-ethylbenzene, is an aromatic hydrocarbon.[1][2] It

is a colorless liquid that is insoluble in water.[3]

Table 1: Physical and Chemical Properties of 2-Ethylstyrene
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Property Value Source

Molecular Formula C10H12 [1]

Molecular Weight 132.21 g/mol [1]

Appearance Colorless liquid [3]

Density 0.912 g/mL [1]

Boiling Point 187 °C (368.6 °F) [1]

Melting Point -76 °C (-104.8 °F) [1]

Flash Point
58 °C (136 °F) (closed cup)

(for 2-Methylstyrene)
[4]

Vapor Density 4.08 (Relative to Air) [3]

Water Solubility Insoluble [3][5][6]

Autoignition Temperature
440 °C (824 °F) (for 2-

Ethyltoluene)
[6]

Section 2: Hazard Identification and Classification
2-Ethylstyrene is classified as a hazardous chemical.[7] It is a flammable liquid and vapor.[5]

[7][8][9] Exposure can cause irritation to the skin, eyes, and respiratory tract.[8][9] It is harmful

if inhaled and may be fatal if swallowed and enters the airways due to aspiration risk.[5][7]

Table 2: GHS Hazard Classification for 2-Ethylstyrene and Related Compounds
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[8][9]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled.[7][8]

[9]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[8]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[9]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters airways.

[5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[8][9]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.[8]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1 / 2

H372/H373: Causes damage

to organs through prolonged or

repeated exposure.[8]

Hazardous to the Aquatic

Environment (Acute)
Category 2 H401: Toxic to aquatic life.

Hazardous to the Aquatic

Environment (Chronic)
Category 3

H412: Harmful to aquatic life

with long lasting effects.[8]

Section 3: Toxicological Information
The primary routes of occupational exposure to styrene-like compounds are inhalation and

dermal absorption.[10] Acute exposure can lead to central nervous system (CNS) depression,

with symptoms including headache, dizziness, nausea, and fatigue.[10][11] It can also cause

irritation to the mucous membranes of the nose and throat.[10] Chronic exposure may result in

persistent CNS effects, including issues with concentration and memory.[10][11]
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Table 3: Toxicological Data Summary (for related compounds)

Test Species Route Value Compound

LD50 Dermal Rabbit >5000 mg/kg Ethylbenzene[8]

LC50 Inhalation Rat
4000 ppm (4

hours)
Ethylbenzene

Note: Specific quantitative toxicological data for 2-Ethylstyrene is limited in the provided

results. Data for structurally similar compounds like ethylbenzene and styrene are often used

for initial hazard assessment.

The National Toxicology Program (NTP) has listed styrene as "reasonably anticipated to be a

human carcinogen" based on occupational studies showing increased risks for

lymphohematopoietic cancers and evidence of lung tumors in animal studies.[12]

Section 4: Exposure Controls and Personal
Protection
To minimize exposure, work with 2-Ethylstyrene should be conducted in a well-ventilated area,

preferably under a chemical fume hood.[7][13] Use explosion-proof electrical, ventilating, and

lighting equipment.[6][8]

Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6][7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

[7] Consult with the glove manufacturer to ensure compatibility.[13]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[6][14] A risk assessment

is necessary to determine the appropriate respirator type.[14]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

[7][13] Wash hands thoroughly after handling, before breaks, and at the end of the workday.

[8][13] Do not eat, drink, or smoke in work areas.[15]
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Table 4: Occupational Exposure Limits (OELs) for Related Compounds

Organization Compound TWA STEL/Ceiling

OSHA (PEL) Styrene 100 ppm (8-hr)

200 ppm (15-min);

600 ppm (5-min peak)

[11]

NIOSH (REL) Styrene 50 ppm (10-hr) 100 ppm (15-min)[11]

ACGIH (TLV) Styrene 20 ppm (8-hr) 40 ppm[11]

ACGIH (TLV) Ethylbenzene 20 ppm (8-hr) -

NIOSH (REL) α-Methylstyrene 50 ppm (10-hr) 100 ppm (15-min)[14]

Section 5: Fire and Explosion Hazard Data
2-Ethylstyrene is a flammable liquid and its vapors can form explosive mixtures with air.[7][16]

Vapors are heavier than air and may travel to a source of ignition and flash back.[6] In a fire,

containers may burst or explode if heated.[6][7][8]

Table 5: Fire and Flammability Data

Property Value Source

Flash Point ~115-129 °F (~46-54 °C) [3]

Lower Explosive Limit (LEL) 1.9 % [3]

Upper Explosive Limit (UEL) 6.1 % [3]

Autoignition Temperature 1066 °F (574 °C) [3]

Suitable Extinguishing Media

Water spray/mist, dry

chemical, carbon dioxide

(CO2), or alcohol-resistant

foam.[5][17]

Hazardous Combustion

Products

Carbon monoxide (CO) and

carbon dioxide (CO2).[6][8]
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Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

Use water spray to cool fire-exposed containers.[7][8]

Section 6: Handling, Storage, and Reactivity
Handling: Avoid contact with skin, eyes, and clothing, and avoid breathing vapors.[6][7] Keep

away from heat, sparks, open flames, and other ignition sources.[6][8][9] Use only non-

sparking tools and take precautionary measures against static discharge, including grounding

and bonding containers and equipment.[6][7][8]

Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition.[6][7] Keep

containers tightly closed when not in use.[6][7][8] Recommended storage temperature is 2 - 8

°C.[13] The substance may polymerize if heated or exposed to light, which can be an explosion

hazard.[4][18] Do not store under an inert atmosphere, as an inhibitor (like pTBC) requires

oxygen to function effectively.[13][18]

Reactivity: 2-Ethylstyrene is incompatible with strong oxidizing agents, strong acids, and

peroxides.[7][8] It can oxidize readily in air to form unstable peroxides that may explode.[3]

Section 7: First Aid Measures
Immediate medical attention is often required.[8] Ensure medical personnel are aware of the

material involved and take precautions to protect themselves.[5]

Inhalation: Move the exposed person to fresh air at once.[19][20] If breathing has stopped or

is difficult, provide artificial respiration or oxygen.[5][8][19] Get medical attention.[8][19]

Skin Contact: Immediately take off all contaminated clothing.[8][9] Flush the skin with plenty

of water for at least 15 minutes.[6][7][20][21] If irritation persists, seek medical attention.[6][7]

[8][19]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[5][6][7] Remove contact lenses if present and easy to do.[8][9][20] Get immediate

medical attention.[5][7][8]

Ingestion: Do NOT induce vomiting due to the risk of aspiration.[5][6][13] If vomiting occurs,

keep the head low so that stomach content doesn't get into the lungs.[6] Clean the mouth

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC449020050&productDescription=2-METHYLSTYRENE%2C+97%25%2C+ST+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.airgas.com/msds/012586.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC449020050&productDescription=2-METHYLSTYRENE%2C+97%25%2C+ST+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.airgas.com/msds/012586.pdf
https://fr.cpachem.com/msds?num=SB39480&dnl=sd_-_Methylstyrene_CAS_25013-15-4_EC_246-562-2_%28SB39480%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC449020050&productDescription=2-METHYLSTYRENE%2C+97%25%2C+ST+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.airgas.com/msds/012586.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC449020050&productDescription=2-METHYLSTYRENE%2C+97%25%2C+ST+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC449020050&productDescription=2-METHYLSTYRENE%2C+97%25%2C+ST+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.airgas.com/msds/012586.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylstyrene
https://www.shell.com/business-customers/chemicals/our-products/styrene-monomer/safe-handling-and-storage/_jcr_content/root/main/section/call_to_action/links/item1.stream/1669874010797/06d441f8e1c027d531d1184d0f4cce5a5b39d215/styrene-hsse-and-product-stewardship.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://www.shell.com/business-customers/chemicals/our-products/styrene-monomer/safe-handling-and-storage/_jcr_content/root/main/section/call_to_action/links/item1.stream/1669874010797/06d441f8e1c027d531d1184d0f4cce5a5b39d215/styrene-hsse-and-product-stewardship.pdf
https://www.benchchem.com/product/b3423024?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC449020050&productDescription=2-METHYLSTYRENE%2C+97%25%2C+ST+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.airgas.com/msds/012586.pdf
https://cameochemicals.noaa.gov/report?key=CH3698
https://www.airgas.com/msds/012586.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.airgas.com/msds/012586.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.airgas.com/msds/012586.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.airgas.com/msds/012586.pdf
https://fr.cpachem.com/msds?num=SB39480&dnl=sd_-_Methylstyrene_CAS_25013-15-4_EC_246-562-2_%28SB39480%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC449020050&productDescription=2-METHYLSTYRENE%2C+97%25%2C+ST+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC449020050&productDescription=2-METHYLSTYRENE%2C+97%25%2C+ST+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.airgas.com/msds/012586.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC449020050&productDescription=2-METHYLSTYRENE%2C+97%25%2C+ST+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.airgas.com/msds/012586.pdf
https://fr.cpachem.com/msds?num=SB39480&dnl=sd_-_Methylstyrene_CAS_25013-15-4_EC_246-562-2_%28SB39480%29_%28EU%29.pdf
https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC449020050&productDescription=2-METHYLSTYRENE%2C+97%25%2C+ST+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.airgas.com/msds/012586.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0202814&productDescription=2-ETHYLTOLUENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with water and drink plenty of water afterwards.[5][6][7] Call a physician or poison control

center immediately.[6]

Section 8: Accidental Release Measures
For a spill, immediately evacuate the area and eliminate all ignition sources.[8] Do not touch or

walk through spilled material.[8]

Personal Precautions: Wear appropriate personal protective equipment (PPE), including a

respirator when ventilation is inadequate.[8]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways. Inform relevant authorities if environmental pollution occurs.[8]

Containment and Cleanup: Stop the leak if it can be done without risk.[8] Absorb the spill

with an inert, non-combustible material such as sand or earth, and place it in a suitable,

closed container for disposal.[6][7][8] Use spark-proof tools for cleanup.[7][8]

Section 9: Experimental Protocols
Detailed experimental protocols are not available in the summarized safety data sheets.

However, a generalized protocol for a key toxicological study, such as an acute oral toxicity test

(LD50), is described below based on standard methodologies like the OECD 423 guidelines.

Protocol: Acute Oral Toxicity Assessment (OECD 423 - Acute Toxic Class Method)

Objective: To determine the acute oral toxicity of 2-Ethylstyrene and classify it into a GHS

toxicity category.

Animals: Healthy, young adult rodents (typically female rats) are used. Animals are fasted

prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube. Dosing is performed in a stepwise procedure using defined dose levels (e.g.,

5, 50, 300, 2000 mg/kg body weight).

Procedure:
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A group of three animals is dosed at a starting level.

The outcome (survival or death) determines the next step.

If no mortality occurs, a higher dose is used in another group.

If mortality occurs, the test is repeated at a lower dose level.

Observation: Animals are observed for signs of toxicity shortly after dosing and periodically

for up to 14 days. Observations include changes in skin, fur, eyes, and behavior, as well as

measurement of body weight.

Endpoint: The number of surviving and dead animals at each dose level is recorded. This

data is used to classify the substance's toxicity rather than calculating a precise LD50 value.

All animals are subjected to a gross necropsy at the end of the observation period.

Section 10: Visualizations
The following diagrams illustrate key safety workflows and relationships.

Caption: Logical workflow for managing the hazards of 2-Ethylstyrene.
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Caption: Experimental workflow for an acute oral toxicity (LD50) study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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